![molecular formula C17H18N8O B2420328 1,3-Bis(benzotriazol-1-ylmethyl)-1,3-dimethylurea CAS No. 147227-60-9](/img/structure/B2420328.png)
1,3-Bis(benzotriazol-1-ylmethyl)-1,3-dimethylurea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound 1-[(benzotriazol-1-yl)methyl]-1-H-1,3-(2-methyl-imdazol) is a N-heterocyclic compound . It has been studied for its coordination behavior with metal halides .
Synthesis Analysis
In one study, a N-heterocyclic compound, 1-[(benzotriazol-1-yl)methyl]-1-H-1,3-(2-methyl-imdazol), was synthesized and its coordination behavior with metal halides (ZnCl2, CoCl2, CdI2, HgCl2, HgBr2) was studied . In another study, Co(II) and Cu(II) complexes containing 1,3-bis(benzotriazol-1-yl)-propan-2-ol were synthesized . These compounds were obtained as air-stable solids and characterized by melting point, thermogravimetric analysis, infrared, Raman and ultraviolet/visible spectroscopy .
Molecular Structure Analysis
The molecular structure of the compound 1-[(benzotriazol-1-yl)methyl]-1-H-1,3-(2-methyl-imdazol) has been studied . The analysis of the characterization data allowed the identification that all the complexes had 1:1 (M:L) stoichiometries .
Chemical Reactions Analysis
The coordination behavior of the compound 1-[(benzotriazol-1-yl)methyl]-1-H-1,3-(2-methyl-imdazol) with metal halides has been studied . In another study, Co(II) and Cu(II) complexes containing 1,3-bis(benzotriazol-1-yl)-propan-2-ol were synthesized .
Physical And Chemical Properties Analysis
The solid state structure of the compound 1-[(benzotriazol-1-yl)methyl]-1-H-1,3-(2-methyl-imdazol) shows that it crystallizes forming intermolecular N⋯HO hydrogen bonds .
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1,3-bis(benzotriazol-1-ylmethyl)-1,3-dimethylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N8O/c1-22(11-24-15-9-5-3-7-13(15)18-20-24)17(26)23(2)12-25-16-10-6-4-8-14(16)19-21-25/h3-10H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNRQVIAFZRXPNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CN1C2=CC=CC=C2N=N1)C(=O)N(C)CN3C4=CC=CC=C4N=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.